molecular formula C14H15Cl2N3O2 B6172053 3-chloro-2-[2-(1-chlorocyclopropyl)-2-hydroxy-3-(1H-1,2,4-triazol-1-yl)propyl]phenol CAS No. 2639433-74-0

3-chloro-2-[2-(1-chlorocyclopropyl)-2-hydroxy-3-(1H-1,2,4-triazol-1-yl)propyl]phenol

Cat. No. B6172053
CAS RN: 2639433-74-0
M. Wt: 328.2
InChI Key:
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Description

The compound “3-chloro-2-[2-(1-chlorocyclopropyl)-2-hydroxy-3-(1H-1,2,4-triazol-1-yl)propyl]phenol” is also known as Prothioconazole . It is a triazolinethione derivative, which can be used as a fungicide to inhibit the activity of the demethylase enzyme . It is particularly effective in the treatment of infections in crops like wheat, caused by Mycosphaerella graminicola, a plant-pathogenic fungus .


Synthesis Analysis

The synthesis process of Prothioconazole is carried out using 2-(1-chlorocyclopropyl)-1-(2-chlorophenyl)-3-hydrazinylpropan-2-ol as the starting material . The first step involves reacting with paraformaldehyde and ammonium thiocyanate. The resulting product then reacts in the second step with oxygen in the presence of potassium hydroxide and sulfur powder .


Chemical Reactions Analysis

The chemical reactions involved in the synthesis of Prothioconazole have been explored by increasing the molar ratio of the amine to alkyl halide, while maintaining stable reaction conditions of 5 hours of reaction time at 50°C .

Mechanism of Action

The mechanism of action of Prothioconazole involves the inhibition of the demethylase enzyme . This enzyme is crucial for the growth of certain fungi, and its inhibition helps control fungal infections in crops.

Safety and Hazards

Prothioconazole has good biological and ecological toxicity profiles . It has low toxicity, is not teratogenic or mutagenic, and is non-toxic to embryos . It is considered safe for humans and the environment .

Future Directions

Prothioconazole is a promising agricultural fungicide . An improved process for its manufacturing has been proposed, which could potentially enhance its production efficiency and effectiveness in controlling fungal infections in crops .

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for the compound '3-chloro-2-[2-(1-chlorocyclopropyl)-2-hydroxy-3-(1H-1,2,4-triazol-1-yl)propyl]phenol' involves the synthesis of the intermediate compounds, which are then coupled to form the final product. The synthesis pathway involves the use of various chemical reactions such as nucleophilic substitution, reduction, and coupling reactions.", "Starting Materials": [ "4-chlorophenol", "1-chlorocyclopropane", "2-bromo-2-hydroxy-3-(1H-1,2,4-triazol-1-yl)propyl bromide", "Sodium hydride", "Sodium borohydride", "Palladium on carbon", "Hydrogen gas", "Dimethylformamide", "Chloroform", "Ethyl acetate", "Methanol", "Water" ], "Reaction": [ "Step 1: Synthesis of 2-bromo-2-hydroxy-3-(1H-1,2,4-triazol-1-yl)propyl bromide by reacting 2-bromo-3-(1H-1,2,4-triazol-1-yl)propan-1-ol with hydrogen bromide in chloroform.", "Step 2: Synthesis of 2-(1-chlorocyclopropyl)-2-hydroxy-3-(1H-1,2,4-triazol-1-yl)propyl bromide by reacting 1-chlorocyclopropane with 2-bromo-2-hydroxy-3-(1H-1,2,4-triazol-1-yl)propyl bromide in the presence of sodium hydride in dimethylformamide.", "Step 3: Reduction of 4-chlorophenol to 4-chlorophenol using sodium borohydride in methanol.", "Step 4: Coupling of 2-(1-chlorocyclopropyl)-2-hydroxy-3-(1H-1,2,4-triazol-1-yl)propyl bromide and 4-chlorophenol using palladium on carbon as a catalyst and hydrogen gas in ethyl acetate.", "Step 5: Chlorination of the final product using hydrogen chloride gas in water to obtain the compound '3-chloro-2-[2-(1-chlorocyclopropyl)-2-hydroxy-3-(1H-1,2,4-triazol-1-yl)propyl]phenol'." ] }

CAS RN

2639433-74-0

Product Name

3-chloro-2-[2-(1-chlorocyclopropyl)-2-hydroxy-3-(1H-1,2,4-triazol-1-yl)propyl]phenol

Molecular Formula

C14H15Cl2N3O2

Molecular Weight

328.2

Purity

65

Origin of Product

United States

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